Cas no 2229372-83-0 ({1-(3-fluoropyridin-2-yl)methylcyclopropyl}methanol)

• Product Name: {1-(3-fluoropyridin-2-yl)methylcyclopropyl}methanol
• CAS No: 2229372-83-0
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 6461934
• PubChem ID: 165646278
• Update Time: 2025-05-20

{1-(3-fluoropyridin-2-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(3-fluoropyridin-2-yl)methylcyclopropyl}methanol
• {1-[(3-fluoropyridin-2-yl)methyl]cyclopropyl}methanol
• 2229372-83-0
• EN300-1790061

• Inchi： 1S/C10H12FNO/c11-8-2-1-5-12-9(8)6-10(7-13)3-4-10/h1-2,5,13H,3-4,6-7H2
• InChI Key： FNCBIVJFUUGTMI-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1CC1(CO)CC1

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų

Additional information on {1-(3-fluoropyridin-2-yl)methylcyclopropyl}methanol

Introduction to {1-(3-fluoropyridin-2-yl)methylcyclopropyl}methanol (CAS No. 2229372-83-0)

{1-(3-fluoropyridin-2-yl)methylcyclopropyl}methanol (CAS No. 2229372-83-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. The combination of a fluorinated pyridine ring and a cyclopropyl moiety imparts distinct chemical and biological properties, making it an intriguing candidate for further investigation.

The structure of {1-(3-fluoropyridin-2-yl)methylcyclopropyl}methanol is particularly noteworthy. The presence of the fluorine atom on the pyridine ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. The cyclopropyl group adds steric hindrance and conformational rigidity, potentially influencing the compound's binding affinity to specific receptors or enzymes. These structural elements collectively contribute to the compound's unique pharmacological profile.

In recent studies, {1-(3-fluoropyridin-2-yl)methylcyclopropyl}methanol has been evaluated for its potential as a lead compound in the development of new therapeutic agents. Research has focused on its interactions with various biological targets, including enzymes, receptors, and ion channels. One notable area of interest is its activity against protein kinases, which are key regulators of cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders.

Experimental data have shown that {1-(3-fluoropyridin-2-yl)methylcyclopropyl}methanol exhibits selective inhibition of specific protein kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). This selective inhibition suggests that the compound could be developed into a targeted therapy with reduced side effects compared to non-selective inhibitors. Additionally, preliminary studies have demonstrated that the compound possesses antiproliferative activity against several cancer cell lines, further supporting its potential as an anticancer agent.

Beyond its potential in oncology, {1-(3-fluoropyridin-2-yl)methylcyclopropyl}methanol has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties and its ability to modulate immune responses. In vitro studies have indicated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation and autoimmune diseases.

The pharmacokinetic properties of {1-(3-fluoropyridin-2-yl)methylcyclopropyl}methanol have also been studied to assess its suitability for clinical development. Preliminary data suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery and sustained therapeutic action.

To further evaluate the safety and efficacy of {1-(3-fluoropyridin-2-yl)methylcyclopropyl}methanol, preclinical studies have been conducted in animal models. These studies have provided valuable insights into the compound's toxicity profile and therapeutic window. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems.

In conclusion, {1-(3-fluoropyridin-2-yl)methylcyclopropyl}methanol (CAS No. 2229372-83-0) represents a promising lead compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research aims to optimize its properties through structure-activity relationship (SAR) studies and to advance it towards clinical trials for various diseases.